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Compound of Interest

Compound Name: Cerium(1V) sulfate

Cat. No.: B088247

Audience: Researchers, scientists, and drug development professionals.

Principle

The determination of iron(ll) concentration via cerium(lV) sulfate titration is a highly reliable
oxidimetric method.[1] This analysis is a redox titration where iron(ll) ions are oxidized to
iron(l11) ions by cerium(lV) ions in an acidic medium. The reaction proceeds in a 1:1
stoichiometric ratio, making the calculation straightforward.[2] Cerium(IV) is a strong oxidizing
agent, and its solutions are stable over a wide range of acid concentrations.[1]

The balanced net ionic equation for the reaction is: Ce** + Fe2* - Ce3* + Fe3*

The endpoint of the titration can be detected visually using a redox indicator, such as ferroin, or
instrumentally through potentiometry. The ferroin indicator, a complex of 1,10-phenanthroline
and iron(ll), provides a sharp color change from red (reduced form) to a pale blue (oxidized
form) at the equivalence point.[3][4]

Reagents and Materials
» Analytical balance
e Burette (50 mL)

o Pipettes (10 mL, 20 mL, 25 mL)
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Volumetric flasks (100 mL, 250 mL, 500 mL, 1000 mL)

Conical flasks (250 mL)

Beakers

Magnetic stirrer and stir bar

Weighing bottle[2]
All chemicals should be of analytical reagent grade.[5]

I/l Edges Fe2 -> Fe3 [label="Oxidation (loses e™)", color="#EA4335", fontcolor="#202124"]; Ce4
-> Ce3 [label="Reduction (gains e™)", color="#4285F4", fontcolor="#202124"]; } caption:
"Redox reaction between Iron(ll) and Cerium(IV)."

Experimental Protocols

The prepared Cerium(lV) sulfate solution should be standardized against a primary standard,
such as pure ferrous ammonium sulfate.[5]

o Preparation of Primary Standard: Accurately weigh approximately 1.0 g of ferrous
ammonium sulfate hexahydrate (FAS) into a 250 mL conical flask.

o Dissolution: Add 25 mL of 1 M sulfuric acid and swirl to dissolve the solid completely. Dilute
with 50 mL of distilled water.

« Indicator Addition: Add 2-3 drops of ferroin indicator to the FAS solution. The solution will turn
a reddish color.[6]

« Titration: Titrate the FAS solution with the prepared 0.1 M cerium(lV) sulfate solution from
the burette. The endpoint is reached when the color changes sharply from red to a persistent
pale blue.[4]

¢ Replication: Repeat the titration at least two more times to obtain concordant results (titers
agreeing within 0.1 mL).[7]
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o Calculation: Calculate the exact molarity of the cerium(lV) sulfate solution using the weight
of FAS and the volume of titrant consumed.

This protocol is suitable for determining the purity of an iron(ll) salt or the iron(ll) content in a
pharmaceutical tablet.[2][8]

o Sample Preparation: Accurately weigh an appropriate amount of the finely crushed and
homogenized sample (e.g., ~0.5 g of an unknown iron(ll) salt or a powdered tablet) into a
250 mL conical flask.[2][8]

o Dissolution & Acidification: Add 20 mL of 1 M sulfuric acid to the flask and swirl to dissolve
the sample. If necessary, gently warm the solution to aid dissolution. Dilute with
approximately 100 mL of distilled water.

e Indicator Addition: Add 2-3 drops of ferroin indicator to the sample solution.[6]

o Titration: Titrate the sample solution with the standardized 0.1 M cerium(lV) sulfate solution
until the endpoint color change from red to pale blue/greenish-blue is observed.[2]

e Record Volume: Record the volume of the cerium(lV) sulfate solution used.
» Replication: Repeat the procedure for at least two other similar samples to ensure precision.

/Il Workflow connections prep_titrant -> standardize -> setup; prep_analyte -> setup; setup ->
add_indicator -> titrate -> record -> calculate -> report; } caption: "General workflow for the
titration of Iron(Il)."

Data Presentation

Table 1. Reagent Preparation Summary
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. Preparation Details
Reagent Molarity (mol/L) Reference
(per 1000 mL)
Dissolve ~40.43 g
of Ce(S04)2-4H20 in
500 mL of distilled
Cerium(lV) Sulfate 0.1 water containing 28 [9][10]
mL of concentrated
H2S0a. Dilute to
1000 mL.

Carefully add 55 mL

of concentrated (98%)
Sulfuric Acid 1.0 H2S04 to ~500 mL of [2]

distilled water, cool,

and dilute to 1000 mL.

Dissolve ~39.2 g of
Fe(NH4)2(S0a4)2:6H20
Ferrous Ammonium in distilled water
Sulfate (FAS) 01 containing a few drops el
of dilute H2SO4 and

dilute to 1000 mL.

| Ferroin Indicator | ~0.025 M | Dissolve 0.695 g of FeSOa4-7H20 and 1.485 g of 1,10-
phenanthroline monohydrate in water and dilute to 100 mL. [[2][5] |

Table 2: Indicator Properties

] Reduced Form Oxidized Form Transition
Indicator . Notes
Color Color Potential (V)
Most common
and highly
] recommended

Ferroin Deep Red Pale Blue ~1.12 o

indicator for

this titration.

[3]
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| N-Phenylanthranilic Acid | Colorless | Violet-Red | ~1.08 | An alternative redox indicator. |

Calculations

The concentration of iron(ll) in the sample is calculated based on the 1:1 stoichiometry of the
reaction between Ce** and Fe2*.

Moles of Ce** used:

o Moles Ce** = Molarity of Ce(S0Oa4)2 (mol/L) x Volume of Ce(S0a4)2 used (L)

Moles of Fe2* in the sample:

o Since the mole ratio is 1:1, Moles Fe2* = Moles Ce**

Mass of Iron in the sample:

o Mass of Fe (g) = Moles Fe2* x Molar mass of Fe (55.845 g/mol )

Percentage Purity or % w/w of Iron:
o % Purity = (Mass of Fe determined / Initial mass of sample) x 100

Example Calculation: If 25.00 mL of a 0.100 M standardized Ce(SOa)2 solution was required to
titrate a 0.550 g sample:

Moles Ce4* = 0.100 mol/L x 0.02500 L = 0.00250 mol

Moles Fe2* = 0.00250 mol

Mass of Fe = 0.00250 mol x 55.845 g/mol = 0.1396 g

% wiw Fe = (0.1396 g / 0.550 g) x 100 = 25.38%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Titration of Iron(ll)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088247#standard-procedure-for-cerium-iv-sulfate-
titration-of-iron-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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